Cas no 2548984-15-0 (tert-butyl 4-(piperidin-2-yl)benzoate)

• Product Name: tert-butyl 4-(piperidin-2-yl)benzoate
• CAS No: 2548984-15-0
• MF: C₁₆H₂₃NO₂
• MW: 261.35932469368
• CID: 5642364
• PubChem ID: 154828715
• Update Time: 2025-10-17

tert-butyl 4-(piperidin-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2548984-15-0
• EN300-27784225
• Tert-butyl 4-piperidin-2-ylbenzoate
• tert-butyl 4-(piperidin-2-yl)benzoate

• Inchi： 1S/C16H23NO2/c1-16(2,3)19-15(18)13-9-7-12(8-10-13)14-6-4-5-11-17-14/h7-10,14,17H,4-6,11H2,1-3H3
• InChI Key： BWBDTZMFMSEZCK-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)C1CCCCN1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.172878976g/mol
• Monoisotopic Mass: 261.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl 4-(piperidin-2-yl)benzoate

tert-butyl 4-(piperidin-2-yl)benzoate (CAS No. 2548984-15-0): A Comprehensive Overview

tert-butyl 4-(piperidin-2-yl)benzoate (CAS No. 2548984-15-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a piperidine ring, and a benzoate moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The tert-butyl group, known for its steric hindrance and electron-donating properties, plays a crucial role in modulating the compound's solubility and stability. The piperidine ring, a six-membered cyclic amine, is a common structural motif in many bioactive molecules due to its ability to form hydrogen bonds and interact with biological targets. The benzoate moiety adds aromatic character and can influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

Recent studies have explored the potential therapeutic applications of tert-butyl 4-(piperidin-2-yl)benzoate. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play critical roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of tert-butyl 4-(piperidin-2-yl)benzoate to interact with specific GPCRs has been investigated in several preclinical studies.

A study published in the Journal of Medicinal Chemistry in 2023 reported that tert-butyl 4-(piperidin-2-yl)benzoate exhibited potent agonist activity at the serotonin 5-HT_1A receptor. This receptor is implicated in mood regulation and anxiety disorders, making it an attractive target for the development of novel antidepressants and anxiolytics. The researchers found that the compound demonstrated high selectivity for the 5-HT_1A receptor over other serotonin receptors, suggesting its potential as a lead compound for further optimization.

In addition to its activity at GPCRs, tert-butyl 4-(piperidin-2-yl)benzoate has also been evaluated for its anti-inflammatory properties. Inflammatory diseases such as arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. A study published in the Inflammation Research journal in 2022 demonstrated that tert-butyl 4-(piperidin-2-yl)benzoate significantly reduced pro-inflammatory cytokine production in lipopolysaccharide (LPS)-stimulated macrophages. The compound's mechanism of action involves the inhibition of nuclear factor-kappa B (NF-κB) activation, a key regulator of inflammatory responses.

The safety profile of tert-butyl 4-(piperidin-2-yl)benzoate has also been assessed in preclinical studies. Toxicity evaluations conducted in animal models have shown that the compound exhibits low toxicity at therapeutic doses. These findings are encouraging for its potential use in clinical settings. However, further studies are needed to fully understand its long-term safety and efficacy.

In conclusion, tert-butyl 4-(piperidin-2-yl)benzoate (CAS No. 2548984-15-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for drug discovery efforts targeting GPCRs and inflammatory pathways. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use.